4'-[(6-Fluoro-1,3-benzothiazol-2-yl)amino]biphenyl-4-carboxylic acid

• IUPAC Name: 4-[4-[(6-fluoro-1,3-benzothiazol-2-yl)amino]phenyl]benzoic acid
• InChI: InChI=1S/C20H13FN2O2S/c21-15-7-10-17-18(11-15)26-20(23-17)22-16-8-5-13(6-9-16)12-1-3-14(4-2-12)19(24)25/h1-11H,(H,22,23)(H,24,25)
• InChI Key: AMMQBBXJNLMQOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)NC3=NC4=C(S3)C=C(C=C4)F)C(=O)O
• Molecular Formula: C20H13FN2O2S
• Molecular Weight: 364.4 g/mol

Description

4'-[(6-Fluoro-1,3-benzothiazol-2-yl)amino]biphenyl-4-carboxylic acid is a useful research compound. Its molecular formula is C20H13FN2O2S and its molecular weight is 364.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4′-[(6-fluoro-1,3-benzothiazol-2-yl)amino]biphenyl-4-carboxylate (94 mg, 0.25 mmol) was suspended in THF (3 mL), MeOH (3 mL), and water (1.5 mL), and NaOH (0.10 g, 2.5 mmol) was added. The reaction mixture was heated at 50° C. for 3 h. Upon cooling to rt, the reaction mixture was concentrated in vacuo, acidified with 2N HCl, and the resulting solid was collected by filtration. This yielded 90 mg (99%) of the title compound. LC/MS m/z 365.2 (MH+), retention time 3.46 min. 1H NMR (400 MHz, DMSO-d6) δ 7.08 (t, 1H), 7.49-7.80 (m, 6H), 7.82-8.01 (m, 4H), 10.75 (br, 1H).